3-methoxy-N-(1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl)benzamide

• IUPAC Name: 3-methoxy-N-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]benzamide
• InChI: InChI=1S/C19H20N2O4/c1-24-16-8-6-15(7-9-16)21-12-14(11-18(21)22)20-19(23)13-4-3-5-17(10-13)25-2/h3-10,14H,11-12H2,1-2H3,(H,20,23)
• InChI Key: GXRWOUHTMYSCGF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CC(CC2=O)NC(=O)C3=CC(=CC=C3)OC
• Molecular Formula: C19H20N2O4
• Molecular Weight: 340.4 g/mol

Description

3-methoxy-N-(1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl)benzamide is a synthetic compound that belongs to the class of pyrrolidin-3-yl benzamides. It has gained significant attention from researchers due to its potential applications in various fields such as medicinal chemistry, drug discovery, and neuroscience.

Scientific Research Applications

Neuroleptic Activity

One study focuses on the synthesis and evaluation of benzamides, including compounds structurally related to 3-methoxy-N-(1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl)benzamide, for their potential neuroleptic activity. These compounds were designed as potential treatments for psychosis, showing promising inhibitory effects on apomorphine-induced stereotyped behavior in rats. This suggests their potential as potent drugs with fewer side effects for treating psychosis (Iwanami et al., 1981).

Organic Synthesis

Another research area involves the enantioselective synthesis of 2,3-disubstituted piperidines from (S)-methylpyroglutamate, highlighting the role of related benzamide compounds in the synthesis of complex organic structures. This work contributes to the development of methodologies for creating chiral compounds, which are crucial in the pharmaceutical industry (Calvez et al., 1998).

Anticancer Evaluation

Research on the synthesis and anticancer evaluation of N-(Pyridin-3-yl)benzamide derivatives, which includes structures similar to 3-methoxy-N-(1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl)benzamide, demonstrates moderate to good activity against several human cancer cell lines. This indicates the potential of these compounds in developing new anticancer treatments (Mohan et al., 2021).

Anti-Inflammatory and Analgesic Agents

Compounds derived from benzamide, like 3-methoxy-N-(1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl)benzamide, have been synthesized and evaluated for their anti-inflammatory and analgesic properties. These studies contribute to the discovery of new drugs for treating inflammation and pain with fewer side effects (Abu‐Hashem et al., 2020).

Material Science

In material science, hyperbranched aromatic polyamides, including compounds related to 3-methoxy-N-(1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl)benzamide, have been synthesized. These materials have potential applications in various industries due to their solubility and thermal stability (Yang et al., 1999).

Mechanism of Action

Target of Action

The primary targets of the compound “3-methoxy-N-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]benzamide” are currently unknown . The compound is part of a class of molecules known as indole derivatives, which are known to bind with high affinity to multiple receptors .

Mode of Action

Indole derivatives, to which this compound belongs, are known to interact with their targets in a variety of ways, leading to a range of biological activities .

Biochemical Pathways

Indole derivatives have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that the compound may affect a variety of biochemical pathways.